Cas no 2227735-87-5 (methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate
• CAS No: 2227735-87-5
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 6027590
• PubChem ID: 165638632
• Update Time: 2025-06-27

methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2227735-87-5
• methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate
• EN300-1819226

• Inchi： 1S/C12H16O5/c1-15-8-4-5-9(11(6-8)16-2)10(13)7-12(14)17-3/h4-6,10,13H,7H2,1-3H3/t10-/m0/s1
• InChI Key： KBEDQZYOPZFLHE-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Additional information on methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate

Professional Introduction to Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate (CAS No. 2227735-87-5)

Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2227735-87-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its stereochemistry and functional groups, contribute to its potential applications in drug discovery and therapeutic interventions.

The chemical structure of Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a phenyl ring substituted with two methoxy groups. The presence of the (3S) configuration at the chiral center imparts specific stereochemical properties that are critical for its biological activity. This stereochemistry has been a focus of recent studies, as it can significantly influence the interactions between the molecule and biological targets.

In recent years, there has been growing interest in the development of drugs that target neurological disorders. Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate has shown potential in this area due to its ability to interact with specific neurotransmitter receptors and enzymes. Research indicates that this compound may modulate the activity of enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are involved in the degradation of neurotransmitters like dopamine and serotonin. By influencing these enzymes, Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate could potentially have therapeutic effects in conditions such as depression, anxiety, and Parkinson's disease.

Additionally, the phenyl ring with methoxy substituents in Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate suggests possible interactions with nuclear receptors and other intracellular signaling pathways. Studies have demonstrated that similar aromatic compounds can act as ligands for receptors such as peroxisome proliferator-activated receptors (PPARs), which play roles in lipid metabolism and inflammation. The methoxy groups may enhance solubility and bioavailability, further contributing to the compound's pharmacological profile.

The synthesis of Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The stereochemical integrity at the chiral center is crucial for achieving the desired biological activity. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis have been employed to obtain high enantiomeric purity. These methods ensure that the final product retains its specific stereochemical configuration, which is essential for its biological efficacy.

Recent advancements in computational chemistry have also played a significant role in understanding the molecular interactions of Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate. Molecular docking studies have been used to predict how this compound binds to biological targets such as enzymes and receptors. These studies provide valuable insights into the binding affinity and mode of action of the molecule, helping researchers design more effective derivatives with enhanced pharmacological properties.

In preclinical studies, Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate has demonstrated promising results in animal models of neurological disorders. For instance, studies have shown that it can attenuate symptoms associated with depression and anxiety by modulating neurotransmitter levels in the brain. These findings have generated interest in further exploring its potential as a therapeutic agent for human patients.

The pharmacokinetic properties of Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate are also an area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its bioavailability and potential side effects. These studies are crucial for developing dosage regimens that maximize therapeutic efficacy while minimizing adverse effects.

The future prospects for Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate are promising, with ongoing research aimed at identifying new applications and improving its pharmacological properties. Innovations in synthetic chemistry may lead to more efficient methods for producing this compound on an industrial scale. Additionally, further preclinical and clinical studies will be necessary to validate its therapeutic potential and establish safety profiles for human use.

In conclusion, Methyl (3S)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate (CAS No. 2227735-87-5) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at treating neurological disorders. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play an important role in future therapeutic strategies.